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Compound of Interest

Compound Name: L-Diguluronic acid disodium

Cat. No.: B12392203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

L-Diguluronic acid disodium. A specific Safety Data Sheet (SDS) for this compound is not

readily available. Therefore, the information presented herein is based on data for L-
Diguluronic acid disodium where available, and supplemented with safety and handling

guidelines for structurally similar compounds, such as other uronic acid disodium salts and

polysaccharide-derived sodium salts. It is imperative that all laboratory personnel conduct their

own risk assessments and adhere to institutional and regulatory safety protocols before

handling this substance.

Introduction
L-Diguluronic acid disodium is a linear polysaccharide copolymer composed of two L-

guluronic acid units. It serves as a precursor for the production of alginate, an unbranched

polyanionic polysaccharide. Due to its properties, it is being explored as a delivery carrier,

particularly for antifungal agents. This guide provides essential information on its safety and

handling to ensure its proper use in a research and development setting.

Physicochemical Properties
Proper handling and storage procedures are directly influenced by the physical and chemical

properties of a substance. The following table summarizes the known properties of L-
Diguluronic acid disodium.
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Property Value Source

CAS Number 34044-54-7 [1]

Molecular Formula C₁₂H₁₆Na₂O₁₃ [1]

Molecular Weight 414.22 g/mol [1]

Appearance Powder [1]

Purity >98% [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone. The

product is also expected to be

water-soluble.

[1]

Storage

Desiccate at -20°C. Keep

containers tightly closed in a

dry, cool, and well-ventilated

place.

[1][2]

Hazard Identification and Classification
Based on available data for similar compounds, L-Diguluronic acid disodium is not classified

as a hazardous substance. However, as with any chemical powder, it may pose minimal risks.

Potential Hazards:

Eye Irritation: May cause serious eye irritation upon contact.

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.

Combustible Dust: As a fine powder, it may form explosive dust-air mixtures if dispersed in

sufficient concentrations.
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At their given concentration, the product is not considered to contain substances hazardous to

health or the environment.[2]

Experimental Protocols & Safety Assessment
Due to the absence of specific toxicological studies for L-Diguluronic acid disodium, this

section outlines general experimental workflows for assessing the safety of a novel chemical

substance, which would be applicable.

General Workflow for In Vitro Cytotoxicity Assay

Preparation Exposure Assay Data Analysis

Prepare stock solution of 
 L-Diguluronic acid disodium

Culture and seed cells 
 (e.g., HeLa, HepG2) in 96-well plates

Treat cells with serial dilutions 
 of the test compound

Incubate for a defined period 
 (e.g., 24, 48, 72 hours)

Add viability reagent 
 (e.g., MTT, PrestoBlue) Measure absorbance or fluorescence Calculate cell viability (%) Determine IC50 value

Recommended Personal Protective Equipment

Lab Coat

Gloves (Nitrile rubber)

Safety Goggles/Glasses

Respirator (when dust is generated)
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Spill Occurs

Evacuate immediate area if necessary

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill

Sweep up and shovel into a suitable container for disposal. Avoid generating dust.

Clean the affected area

Dispose of waste according to regulations

Spill Cleaned

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [L-Diguluronic Acid Disodium: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392203#l-diguluronic-acid-disodium-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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